Cas no 1935172-04-5 (tert-butyl 2-(methylamino)imidazole-1-carboxylate)

• Product Name: tert-butyl 2-(methylamino)imidazole-1-carboxylate
• CAS No: 1935172-04-5
• MF: C₉H₁₅N₃O₂
• MW: 197.23
• MDL: MFCD29761769
• CID: 5104600
• PubChem ID: 92134139
• Update Time: 2026-03-03

tert-butyl 2-(methylamino)imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxylic acid, 2-(methylamino)-, 1,1-dimethylethyl ester
• tert-butyl 2-(methylamino)imidazole-1-carboxylate
• 1935172-04-5
• MFCD29761769
• P20060
• SY321339
• t-Butyl 2-(methylamino)imidazole-1-carboxylate
• tert-Butyl2-(methylamino)-1H-imidazole-1-carboxylate
• PB41615
• tert-Butyl 2-(methylamino)-1H-imidazole-1-carboxylate
• BS-43670
• 1-Boc-2-(methylamino)imidazole

• MDL： MFCD29761769
• Inchi： 1S/C9H15N3O2/c1-9(2,3)14-8(13)12-6-5-11-7(12)10-4/h5-6H,1-4H3,(H,10,11)
• InChI Key： LHXMPSQPHDQNDJ-UHFFFAOYSA-N
• SMILES： C1(NC)N(C(OC(C)(C)C)=O)C=CN=1

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on tert-butyl 2-(methylamino)imidazole-1-carboxylate

Comprehensive Overview of tert-butyl 2-(methylamino)imidazole-1-carboxylate (CAS No. 1935172-04-5): Properties, Applications, and Industry Insights

The compound tert-butyl 2-(methylamino)imidazole-1-carboxylate (CAS No. 1935172-04-5) is a specialized imidazole derivative with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carboxylate group and a methylamino substituent, makes it a versatile intermediate for synthesizing biologically active molecules. This article delves into its chemical properties, synthetic applications, and emerging trends in its utilization, addressing common queries from researchers and industry professionals.

Chemically, tert-butyl 2-(methylamino)imidazole-1-carboxylate belongs to the class of N-protected imidazoles, where the tert-butyloxycarbonyl (Boc) group acts as a protective moiety for the imidazole nitrogen. This protection strategy is critical in multi-step organic syntheses, particularly in peptide coupling and heterocyclic chemistry. The compound’s stability under acidic conditions and its compatibility with Grignard reagents or palladium-catalyzed cross-coupling reactions are frequently discussed in academic forums, reflecting its utility in modern drug discovery pipelines.

Recent advancements in small-molecule therapeutics have spurred interest in imidazole-based scaffolds, with 1935172-04-5 serving as a key precursor for kinase inhibitors and antimicrobial agents. A 2023 study highlighted its role in optimizing bioavailability and target selectivity in preclinical candidates, aligning with the industry’s focus on structure-activity relationship (SAR) studies. Additionally, its low toxicity profile and compatibility with green chemistry principles (e.g., solvent-free reactions) resonate with the growing demand for sustainable synthetic methodologies.

From an industrial perspective, the scalability of tert-butyl 2-(methylamino)imidazole-1-carboxylate synthesis is a hot topic. Patent analyses reveal innovations in one-pot reactions and continuous flow processes, which reduce production costs and waste generation. These developments address frequent search queries like "cost-effective synthesis of Boc-protected imidazoles" or "large-scale production of heterocyclic intermediates." Furthermore, the compound’s compatibility with high-throughput screening platforms makes it valuable for combinatorial chemistry libraries.

In conclusion, tert-butyl 2-(methylamino)imidazole-1-carboxylate (CAS No. 1935172-04-5) exemplifies the intersection of academic innovation and industrial practicality. Its applications span from medicinal chemistry to material science, driven by its structural modularity and synthetic flexibility. As research trends shift toward personalized medicine and catalysis optimization, this compound is poised to remain a cornerstone in organic synthesis. Future explorations may focus on its derivatives for bioconjugation or metal-organic frameworks (MOFs), further expanding its scientific footprint.